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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915 Get Quote

Essential Safety and Handling Guide for 3-
Phenylpropionitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for the handling of 3-Phenylpropionitrile. Adherence to these guidelines is critical

for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary
3-Phenylpropionitrile is a toxic chemical that poses significant health risks upon exposure. It

is harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin and eye

irritation.

GHS Hazard Information:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3 Danger

H301: Toxic if

swallowed.

Acute Toxicity,

Dermal
Category 3 Danger

H311: Toxic in

contact with skin.

Acute Toxicity,

Inhalation
Category 3 Danger

H331: Toxic if

inhaled.

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation.

Physical and Chemical Properties:

Property Value

Molecular Formula C₉H₉N

Molecular Weight 131.17 g/mol

Appearance Clear colorless to light yellow liquid.[1]

Boiling Point 261 °C at 760 mmHg[2]

Melting Point -1 to -2 °C[3]

Density 1.001 g/mL at 25 °C[3]

Flash Point 110 °C (230 °F) - closed cup[3]
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Strict adherence to PPE protocols is mandatory when handling 3-Phenylpropionitrile to

prevent exposure.

PPE Category Specification Rationale

Hand Protection

Nitrile gloves (minimum 5 mil

thickness). Double-gloving is

recommended.

Nitrile provides good

resistance to many chemicals,

but breakthrough times can

vary.[4][5] For aromatic

compounds, splash protection

is the primary goal; gloves

should be changed

immediately upon contact.[4]

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes and

vapors that can cause severe

eye irritation.

Body Protection
Flame-resistant lab coat and a

chemically resistant apron.

Provides a barrier against

spills and splashes.

Respiratory Protection

All handling of 3-

Phenylpropionitrile must be

conducted in a certified

chemical fume hood.

To prevent inhalation of toxic

vapors.

Foot Protection
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Operational Plan: Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling 3-Phenylpropionitrile
in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review SDS and SOP

Don Appropriate PPE

Set up work area in fume hood

Weigh/measure 3-Phenylpropionitrile

Transfer to reaction vessel

Perform experiment

Decontaminate glassware

Segregate and label hazardous waste

Dispose of waste via EHS

Clean work area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b121915?utm_src=pdf-custom-synthesis
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/soptoxchem.pdf
https://earthsafeppe.com/how-to-dispose-of-nitrile-gloves/
https://www.gloves.com/blogs/resources/how-to-recycle-nitrile-gloves
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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